8-Methylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“8-Methylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2344685-56-7 . It has a molecular weight of 212.64 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “8-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride” and its InChI code is "1S/C9H8N2O2.ClH/c1-6-3-2-4-11-5-7 (9 (12)13)10-8 (6)11;/h2-5H,1H3, (H,12,13);1H" .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 212.64 . The InChI code for this compound is "1S/C9H8N2O2.ClH/c1-6-3-2-4-11-5-7 (9 (12)13)10-8 (6)11;/h2-5H,1H3, (H,12,13);1H" .Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues, including 8-Methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride, have been recognized as potential antituberculosis agents . Some compounds of this class exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Anxiolytic Drugs
Imidazo[1,2-a]pyridine-2-carboxylates, which can be derived from 8-Methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride, have been transformed into anxiolytic drugs .
Organic Synthesis
Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Pharmaceutical Chemistry
In the field of pharmaceutical chemistry, imidazo[1,2-a]pyridines are important due to their wide range of applications . They are used in the synthesis of various drugs and therapeutic agents .
Research and Development
This compound is used in research and development of new drugs and therapeutic agents . It is often used in the synthesis of new compounds and in the testing of their therapeutic potential .
Medicinal Chemistry
In medicinal chemistry, this compound is used as a building block for the synthesis of various drugs . It is often used in the development of new therapeutic agents .
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
Imidazo[1,2-a]pyridine analogues have been used in the treatment of tuberculosis . For instance, Q203, an imidazo[1,2-a]pyridine analogue, showed a 90%, 99%, and 99.9% reduction of bacterial load when treated with 0.4, 2.0, and 10.0 mg kg −1 doses, respectively, after 4 weeks of treatment .
Biochemical Pathways
Imidazo[1,2-a]pyridine analogues have been shown to have significant activity against tuberculosis, suggesting they may interact with biochemical pathways related to this disease .
Pharmacokinetics
Q203, an imidazo[1,2-a]pyridine analogue, displayed pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
Imidazo[1,2-a]pyridine analogues have shown significant activity against tuberculosis, indicating they may have a substantial impact on the cellular processes of this disease .
Action Environment
The efficacy of imidazo[1,2-a]pyridine analogues against tuberculosis suggests that they may be effective in a variety of environments where this disease is prevalent .
properties
IUPAC Name |
8-methylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2.ClH/c1-6-3-2-4-11-5-7(9(12)13)10-8(6)11;/h2-5H,1H3,(H,12,13);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZLLDAMZUZQXJY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C(=O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.